Cas no 6962-60-3 (Benzoic acid,2-(phenylmethyl)-, methyl ester)

• Product Name: Benzoic acid,2-(phenylmethyl)-, methyl ester
• CAS No: 6962-60-3
• MF: C₁₅H₁₄O₂
• MW: 226.270464420319
• CID: 515486
• PubChem ID: 235730
• Update Time: 2025-11-02

Benzoic acid,2-(phenylmethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-(phenylmethyl)-, methyl ester
• 2-Benzyl benzoic acid methyl ester
• zinc,9,10-dioxoanthracene-1-diazonium,trichloride
• 1-Anthracenediazonium, 9,10-dihydro-9,10-dioxo-, chloride, compd. with zinc chloride (ZnCl2)
• 9,10-Dihydro-9,10-dioxo-1-anthracenediazonium chloride, compound with zinc chloride
• 9,10-Dihydro-9,10-dioxoanthracene-1-diazonium chloride, compound with zinc dichloride
• 9,10-dioxo-9,10-dihydroanthracene-1-diazonium zinc chloride(1:1:3)
• AC1L37SK
• AR-1H5250
• EINECS 271-311-9
• methyl 2-benzylbenzoate
• o-Diphenylmethancarbonsaeuremethylester
• 2-Benzylbenzoic acid methyl ester
• Benzoic acid, 2-(phenylmethyl)-, methyl ester
• methyl 3-benzylbenzoate

• Inchi： 1S/C15H14O2/c1-17-15(16)14-10-6-5-9-13(14)11-12-7-3-2-4-8-12/h2-10H,11H2,1H3
• InChI Key： JQEYKLVXTVKZRE-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC=C1CC1=CC=CC=C1

Computed Properties

• Exact Mass: 226.09942
• Monoisotopic Mass: 226.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų
• XLogP3: 4.3

Experimental Properties

• Density: 1.094
• Boiling Point: 347.5°Cat760mmHg
• Flash Point: 156.5°C
• Refractive Index: 1.565
• PSA: 26.3
• LogP: 3.06400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on Benzoic acid,2-(phenylmethyl)-, methyl ester

Research Update on Benzoic acid,2-(phenylmethyl)-, methyl ester (CAS: 6962-60-3) in Chemical Biology and Pharmaceutical Applications

Benzoic acid,2-(phenylmethyl)-, methyl ester (CAS: 6962-60-3), commonly referred to as benzyl benzoate methyl ester, is a chemical compound of significant interest in the fields of chemical biology and pharmaceutical research. This ester derivative of benzoic acid has been the subject of recent studies due to its potential applications in drug formulation, fragrance enhancement, and as an intermediate in organic synthesis. The compound's unique chemical properties, including its lipophilicity and stability, make it a valuable candidate for various biomedical applications.

Recent research has focused on the synthesis and optimization of benzyl benzoate methyl ester to improve its yield and purity. Advanced catalytic methods, such as enzymatic esterification and metal-catalyzed reactions, have been explored to achieve greener and more efficient production processes. These studies highlight the importance of sustainable chemistry in the pharmaceutical industry, where reducing environmental impact while maintaining high product quality is a key priority.

In the context of drug delivery, benzyl benzoate methyl ester has been investigated for its role as a permeation enhancer in transdermal formulations. Its ability to disrupt the lipid bilayer of the stratum corneum has shown promise in facilitating the absorption of hydrophobic drugs through the skin. This property is particularly relevant for the development of non-invasive drug delivery systems, which are gaining traction as alternatives to traditional oral and injectable routes.

Furthermore, the antimicrobial and anti-inflammatory properties of benzyl benzoate methyl ester have been examined in several preclinical studies. Preliminary results suggest that the compound exhibits moderate activity against certain bacterial and fungal strains, as well as potential anti-inflammatory effects in cellular models. These findings open new avenues for its application in topical treatments for skin infections and inflammatory conditions, although further in vivo studies are needed to validate these effects.

Another area of interest is the use of benzyl benzoate methyl ester as a flavor and fragrance additive. Its pleasant aromatic profile has led to its inclusion in cosmetic and food products. Recent studies have focused on optimizing its sensory properties and ensuring its safety for consumer use, particularly in terms of allergenicity and toxicity profiles. Regulatory assessments continue to monitor its compliance with international safety standards.

In conclusion, benzyl benzoate methyl ester (CAS: 6962-60-3) remains a compound of multifaceted interest in chemical biology and pharmaceutical research. Its applications span drug delivery, antimicrobial therapy, and consumer products, driven by its versatile chemical properties. Ongoing research aims to further elucidate its mechanisms of action, optimize its synthesis, and expand its utility in various industrial and medical contexts. Future studies will likely explore its potential in combination therapies and novel formulations, solidifying its role in advancing both science and industry.